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Compound of Interest

Compound Name: Allcorr

Cat. No.: B1166216 Get Quote

Allcorr (UNS N06610): A Technical Datasheet for
Researchers
An In-depth Technical Guide on the Material Properties and Experimental Analysis of a High-

Performance Nickel Alloy

Allcorr (UNS N06610) is a fully austenitic, non-age-hardenable nickel-based alloy engineered

for exceptional performance in highly corrosive environments. This technical guide provides

researchers, scientists, and drug development professionals with a summary of its material

properties and standardized experimental protocols for its evaluation.

Chemical Composition
Allcorr is a nickel-chromium-molybdenum alloy. The high chromium content imparts excellent

resistance to oxidizing environments, while molybdenum and tungsten provide resistance to

reducing acids and localized corrosion, such as pitting and crevice corrosion. The chemical

composition of Allcorr (UNS N06610) is detailed in Table 1.

Table 1: Chemical Composition of Allcorr (UNS N06610)
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Element Content (wt%)

Nickel (Ni) Balance

Chromium (Cr) 31.0

Molybdenum (Mo) 11.0

Tungsten (W) 2.0

Iron (Fe) 3.0 max

Manganese (Mn) 1.0 max

Silicon (Si) 0.10 max

Carbon (C) 0.015 max

Cobalt (Co) 2.0 max

Vanadium (V) 0.50 max

Phosphorus (P) 0.030 max

Sulfur (S) 0.010 max

Physical and Mechanical Properties
Allcorr exhibits a combination of high strength, ductility, and toughness. Its physical and typical

room temperature mechanical properties are summarized in Tables 2 and 3, respectively. It is

important to note that detailed mechanical properties at elevated temperatures are not readily

available in the public domain and would likely require direct testing or consultation with the

manufacturer.

Table 2: Physical Properties of Allcorr (UNS N06610)
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Property Value

Density 8.69 g/cm³

Melting Range 1320 - 1370 °C

Coefficient of Thermal Expansion (20-100°C) 12.3 µm/m·°C

Thermal Conductivity (at 100°C) 10.8 W/m·K

Modulus of Elasticity (at 20°C) 206 GPa

Electrical Resistivity 1.30 µΩ·m

Table 3: Typical Room Temperature Mechanical Properties of Allcorr (UNS N06610)

Property Value

Yield Strength (0.2% Offset) 345 MPa (50 ksi)

Tensile Strength Not Specified

Elongation > 50%

Impact Strength (Charpy V-Notch) > 325 J (240 ft-lb)

Hardness Not Specified

Corrosion Resistance
Allcorr was developed for service in severe corrosive environments. It demonstrates superior

resistance to a wide range of corrosive media, including pure acids, mixed acids, salts, and

organic compounds. Its performance is noted to be superior to many other nickel-based alloys

in oxidizing environments. While specific corrosion rate data is limited in publicly available

literature, its general resistance characteristics are summarized in Table 4. For quantitative

corrosion rate data, it is recommended to perform specific tests based on the intended

application environment.

Table 4: General Corrosion Resistance of Allcorr (UNS N06610)
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Corrosive Environment Resistance

Acids

Sulfuric Acid Excellent

Hydrochloric Acid Good to Excellent

Nitric Acid Excellent

Phosphoric Acid Excellent

Chloride Environments

Pitting Corrosion Excellent Resistance

Crevice Corrosion Excellent Resistance

Stress Corrosion Cracking Excellent Resistance

Other Media

"Sour" Oil and Gas Excellent

Seawater Good

Organic Acids Excellent

Experimental Protocols
For researchers looking to conduct their own evaluation of Allcorr (UNS N06610), the following

sections detail standardized experimental protocols for key material property tests.

Tensile Testing
Tensile testing provides information on the strength and ductility of a material. A standard

methodology for nickel alloys is outlined in ASTM E8/E8M, "Standard Test Methods for Tension

Testing of Metallic Materials."
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Sample Preparation Testing Procedure Data Analysis

Machine specimen to ASTM E8 dimensions

Measure and mark gauge length

Visually inspect for defects

Mount specimen in tensile testing machine

Attach extensometer

Apply tensile load at a constant strain rate

Record load vs. elongation data until fracture

Plot stress-strain curve

Calculate Yield Strength (0.2% offset) Determine Ultimate Tensile Strength Calculate Percent Elongation and Reduction of Area

cluster_prep

cluster_test

Prepared Specimen

cluster_analysis

Raw Data

Click to download full resolution via product page

Fig. 1: Standardized workflow for tensile testing of metallic materials.

Hardness Testing
Hardness testing measures a material's resistance to localized plastic deformation. Common

methods for nickel alloys include Rockwell and Brinell hardness tests. The following diagram

illustrates a generalized workflow for Rockwell hardness testing as per ASTM E18.
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Test Setup Measurement Procedure Reporting

Select appropriate indenter and load for the expected hardness

Calibrate the hardness tester with a standard test block

Prepare a smooth, flat surface on the test specimen

Place specimen on the anvil

Apply the minor load

Apply the major load for the specified dwell time

Release the major load

Read the hardness value from the dial or digital display

Take multiple readings at different locations

Calculate the average hardness value

Report the hardness value with the appropriate Rockwell scale (e.g., HRC, HRB)

cluster_setup

cluster_procedure

Calibrated & Prepared

cluster_reporting

Hardness Readings

Specimen and Solution Preparation Exposure Evaluation

Prepare test specimens with a specific surface finish

Clean and weigh the specimens

For crevice corrosion, attach crevice-forming devices

Optional

Prepare the ferric chloride test solution

Immerse specimens in the test solution

Maintain a constant temperature for a specified duration (e.g., 72 hours)

Remove specimens, clean, and re-weigh

Visually examine for pitting and crevice corrosion under magnification Calculate the corrosion rate (if significant weight loss)

Determine the critical pitting or crevice temperature (CPT/CCT) if performing tests at various temperatures

cluster_prep_corr

cluster_exposure

Prepared Specimens

cluster_eval

Exposed Specimens

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

To cite this document: BenchChem. [Allcorr (UNS N06610) material properties datasheet for
researchers.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166216#allcorr-uns-n06610-material-properties-
datasheet-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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